N-[3-(oxane-4-sulfonyl)phenyl]prop-2-enamide

• IUPAC Name: N-[3-(oxan-4-ylsulfonyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C14H17NO4S/c1-2-14(16)15-11-4-3-5-13(10-11)20(17,18)12-6-8-19-9-7-12/h2-5,10,12H,1,6-9H2,(H,15,16)
• InChI Key: VCYUGNGZFAWOOX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC(=CC=C1)S(=O)(=O)C2CCOCC2
• Molecular Formula: C14H17NO4S
• Molecular Weight: 295.36 g/mol
• CAS No.: 2361746-90-7

Description

N-[3-(oxane-4-sulfonyl)phenyl]prop-2-enamide is a chemical compound characterized by the presence of an oxane (tetrahydropyran) ring, a sulfonyl group, and a prop-2-enamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(oxane-4-sulfonyl)phenyl]prop-2-enamide typically involves the reaction of 3-(oxane-4-sulfonyl)aniline with acryloyl chloride under basic conditions. The reaction is carried out in the presence of a base such as triethylamine, which facilitates the formation of the amide bond. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(oxane-4-sulfonyl)phenyl]prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The amide group can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Electrophilic reagents such as bromine or nitric acid can be used under acidic conditions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

N-[3-(oxane-4-sulfonyl)phenyl]prop-2-enamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(oxane-4-sulfonyl)phenyl]prop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

N-[3-(trifluoromethyl)phenyl]prop-2-enamide: Similar structure but with a trifluoromethyl group instead of an oxane-sulfonyl group.

N-[4-(pyrrolidine-1-sulfonyl)phenyl]prop-2-enamide: Contains a pyrrolidine-sulfonyl group instead of an oxane-sulfonyl group.

Uniqueness

N-[3-(oxane-4-sulfonyl)phenyl]prop-2-enamide is unique due to the presence of the oxane-sulfonyl group, which imparts distinct chemical and biological properties. This structural feature can influence the compound’s reactivity, solubility, and interaction with biological targets, making it a valuable compound for various applications.